Cas no 38377-38-7 (4-Fluorophenyl chloroformate)

• Product Name: 4-Fluorophenyl chloroformate
• CAS No: 38377-38-7
• MF: C₇H₄ClFO₂
• MW: 174.556864738464
• MDL: MFCD00013257
• CID: 855228
• PubChem ID: 2733256
• Update Time: 2025-10-29

4-Fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-Fluorophenyl carbonochloridate
• (4-fluorophenyl) carbonochloridate
• 4-FLUOROPHENYL CHLOROFORMATE
• p-Fluorophenyl chloroformate
• 4-fluorophenyl chlorocarbonate
• 4-(fluoro)phenyl chloroformate
• MSBGPEACXKBQSX-UHFFFAOYSA-N
• SBB088958
• Chloroformic acid p-fluorophenyl ester
• AK135140
• ZB011740
• carbonochloridic acid (4-fluorophenyl) ester
• A824128
• 4-Fluorophenylchloroformate
• 4-Fluorophenyl chloroformate

• MDL： MFCD00013257
• Inchi： 1S/C7H4ClFO2/c8-7(10)11-6-3-1-5(9)2-4-6/h1-4H
• InChI Key： MSBGPEACXKBQSX-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 173.98800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.329 g/mL at 25 °C(lit.)
• Boiling Point: 190.2±23.0 ºC (760 Torr),
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.4933(lit.)
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.56330
• Solubility: Not available

4-Fluorophenyl chloroformate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H314-H331
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3277 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：6.1(a)
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 4-Fluorophenyl chloroformate

Comprehensive Overview of 4-Fluorophenyl chloroformate (CAS No. 38377-38-7): Properties, Applications, and Industry Insights

4-Fluorophenyl chloroformate (CAS No. 38377-38-7) is a specialized organic compound widely utilized in pharmaceutical and chemical synthesis. Its molecular structure, featuring a fluorophenyl group and a reactive chloroformate moiety, makes it a valuable intermediate for constructing complex molecules. This compound is particularly significant in the development of active pharmaceutical ingredients (APIs) and peptide coupling agents, aligning with the growing demand for precision in drug design and biotechnology.

In recent years, the interest in fluorinated compounds like 4-Fluorophenyl chloroformate has surged due to their unique physicochemical properties. Fluorination enhances metabolic stability and bioavailability, a critical factor in modern drug discovery. Researchers frequently search for "fluorophenyl derivatives in medicinal chemistry" or "chloroformate applications in peptide synthesis," reflecting the compound's relevance in cutting-edge science. Its role in protecting group strategies and cross-coupling reactions further underscores its versatility.

The synthesis of 4-Fluorophenyl chloroformate involves controlled reactions between 4-fluorophenol and phosgene derivatives, ensuring high purity for sensitive applications. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, addressing common queries like "how to characterize chloroformate compounds." Industry professionals also emphasize its handling under inert conditions to preserve reactivity, a topic often discussed in forums on "best practices for handling reactive intermediates."

From an industrial perspective, 4-Fluorophenyl chloroformate aligns with trends toward green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have reduced environmental impact, resonating with searches for "eco-friendly chemical synthesis." Additionally, its applications extend to material science, where it modifies polymer surfaces for enhanced performance, a niche explored under keywords like "surface functionalization techniques."

Regulatory compliance and safety protocols are integral to its use. While not classified as hazardous under standard guidelines, proper storage at low temperatures and moisture-free environments is recommended. This aligns with frequently asked questions such as "storage conditions for sensitive reagents" and "stability of fluorinated compounds." The compound's MSDS data is often scrutinized for laboratory safety and risk assessment purposes.

In summary, 4-Fluorophenyl chloroformate (CAS No. 38377-38-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced material engineering—cater to evolving industry needs. By addressing trending topics like "fluorine in drug design" and "sustainable chemical processes," this overview bridges scientific rigor with user-centric insights, enhancing its SEO visibility and professional appeal.